Cas no 2229679-86-9 (4-(6-Methoxy-5-methylpyridin-3-yl)but-3-en-2-amine)

• Product Name: 4-(6-Methoxy-5-methylpyridin-3-yl)but-3-en-2-amine
• CAS No: 2229679-86-9
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5599680
• PubChem ID: 165967002
• Update Time: 2025-05-23

4-(6-Methoxy-5-methylpyridin-3-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 2229679-86-9
• EN300-1741959
• 4-(6-methoxy-5-methylpyridin-3-yl)but-3-en-2-amine
• 4-(6-Methoxy-5-methylpyridin-3-yl)but-3-en-2-amine

• Inchi： 1S/C11H16N2O/c1-8-6-10(5-4-9(2)12)7-13-11(8)14-3/h4-7,9H,12H2,1-3H3/b5-4+
• InChI Key： AIRFURNBFUUVRR-SNAWJCMRSA-N
• SMILES： O(C)C1C(C)=CC(=CN=1)/C=C/C(C)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 4-(6-Methoxy-5-methylpyridin-3-yl)but-3-en-2-amine

Introduction to 4-(6-Methoxy-5-methylpyridin-3-yl)but-3-en-2-amine (CAS No. 2229679-86-9)

4-(6-Methoxy-5-methylpyridin-3-yl)but-3-en-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the chemical identifier CAS No. 2229679-86-9, belongs to the class of pyridine derivatives, which are widely studied for their pharmacological effects. The presence of both methyl and methoxy substituents in its structure contributes to its complex chemical behavior and makes it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of 4-(6-Methoxy-5-methylpyridin-3-yl)but-3-en-2-amine consists of a butenylamine backbone attached to a pyridine ring. The 6-methoxy group at the 5-position of the pyridine ring and the 5-methyl group at the 6-position introduce steric and electronic effects that can influence the compound's reactivity and interaction with biological targets. This arrangement makes it a promising candidate for further investigation in drug discovery, particularly in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that pyridine derivatives often exhibit potent interactions with enzymes and receptors, making them valuable scaffolds for drug design. The specific configuration of 4-(6-Methoxy-5-methylpyridin-3-yl)but-3-en-2-amine suggests potential applications in treating various diseases, including inflammatory conditions, neurological disorders, and infectious diseases.

In particular, the butenylamine moiety is known for its ability to modulate neurotransmitter systems, which has implications for the development of drugs targeting central nervous system (CNS) disorders. The combination of the methyl and methoxy groups enhances the compound's lipophilicity, allowing it to cross biological membranes more effectively. This property is crucial for designing drugs that require penetration into tissues such as the brain.

Current research in this area focuses on synthesizing analogs of 4-(6-Methoxy-5-methylpyridin-3-yl)but-3-en-2-amine to optimize its pharmacokinetic and pharmacodynamic properties. By modifying substituents or altering the core structure, scientists aim to enhance binding affinity, reduce toxicity, and improve overall efficacy. High-throughput screening (HTS) techniques are being employed to rapidly assess the activity of these derivatives against a wide range of biological targets.

The role of computational methods in drug discovery cannot be overstated. Molecular docking studies have been instrumental in understanding how 4-(6-Methoxy-5-methylpyridin-3-yl)but-3-en-2-amine interacts with potential targets such as kinases, proteases, and ion channels. These studies provide insights into binding mechanisms and help guide the design of more effective inhibitors or activators.

Furthermore, green chemistry principles are being increasingly applied in the synthesis of such compounds to minimize environmental impact. Researchers are exploring catalytic methods that reduce waste and energy consumption while maintaining high yields. Such approaches align with global efforts to promote sustainable pharmaceutical practices.

The potential therapeutic applications of 4-(6-Methoxy-5-methylpyridin-3-yt-but-en-z-am ine are diverse. Preliminary studies suggest that it may have anti-inflammatory properties by modulating cytokine production pathways. Additionally, its structural features could make it useful in developing treatments for neurodegenerative diseases by interacting with specific receptors or enzymes involved in neuronal function.

In conclusion, 4-(6-Methoxy--5--methyl-py ridine--z-but--en-z-am ine (CAS No. 2229679--86--9) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological activities and optimize synthetic routes, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.